Cas no 1805506-61-9 (3-Bromo-6-fluoro-2-nitrobenzyl alcohol)

3-Bromo-6-fluoro-2-nitrobenzyl alcohol is a halogenated nitrobenzyl alcohol derivative with potential utility as an intermediate in organic synthesis and pharmaceutical research. Its structure, featuring bromo and fluoro substituents alongside a nitro group, offers selective reactivity for further functionalization, making it valuable in cross-coupling reactions or as a precursor for bioactive molecules. The presence of both electron-withdrawing (nitro, fluoro) and electron-donating (hydroxymethyl) groups enhances its versatility in constructing complex aromatic frameworks. This compound is particularly suited for applications requiring precise regiochemical control, such as the development of agrochemicals or medicinal compounds. High-purity grades ensure consistent performance in synthetic workflows.

3-Bromo-6-fluoro-2-nitrobenzyl alcohol structure

1805506-61-9 structure

Product Name:3-Bromo-6-fluoro-2-nitrobenzyl alcohol

CAS No:1805506-61-9

MF:C₇H₅BrFNO₃

MW:250.021904706955

CID:4963689

Update Time:2025-05-28

3-Bromo-6-fluoro-2-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-6-fluoro-2-nitrobenzyl alcohol
- Inchi： 1S/C7H5BrFNO3/c8-5-1-2-6(9)4(3-11)7(5)10(12)13/h1-2,11H,3H2
- InChI Key： ZPFHGHYLSUCSBW-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(CO)=C1[N+](=O)[O-])F

Computed Properties

Exact Mass: 248.94368 g/mol
Monoisotopic Mass: 248.94368 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 250.02
XLogP3: 1.7
Topological Polar Surface Area: 66

3-Bromo-6-fluoro-2-nitrobenzyl alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014001592-250mg	3-Bromo-6-fluoro-2-nitrobenzyl alcohol	1805506-61-9	97%	250mg	484.80 USD	2021-06-22
Alichem	A014001592-500mg	3-Bromo-6-fluoro-2-nitrobenzyl alcohol	1805506-61-9	97%	500mg	823.15 USD	2021-06-22
Alichem	A014001592-1g	3-Bromo-6-fluoro-2-nitrobenzyl alcohol	1805506-61-9	97%	1g	1,504.90 USD	2021-06-22